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Compound of Interest

Compound Name: Diethyl phthalate-d10

Cat. No.: B12407288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl phthalate-d10 (DEP-d10) is the deuterated form of Diethyl Phthalate (DEP), a widely

used plasticizer and solvent. In DEP-d10, ten hydrogen atoms on the two ethyl groups have

been replaced by deuterium atoms. This isotopic labeling makes it an invaluable tool in

analytical chemistry, particularly in mass spectrometry-based quantitative analysis, where it

serves as an ideal internal standard. Its chemical and physical properties are nearly identical to

those of its non-deuterated counterpart, allowing it to mimic the behavior of the analyte during

sample preparation and analysis, while its increased mass allows for its clear differentiation in a

mass spectrometer.

Chemical and Physical Properties
The physicochemical properties of Diethyl Phthalate are summarized in the table below. The

properties of DEP-d10 are expected to be very similar, with the primary difference being its

molecular weight.
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Property Value

Molecular Formula C₁₂H₄D₁₀O₄

Molecular Weight 232.30 g/mol

Appearance Colorless oily liquid

Boiling Point 298-299 °C (for DEP)[1]

Melting Point -3 °C (for DEP)[1]

Density ~1.12 g/cm³ at 25 °C (for DEP)[1]

Solubility
Insoluble in water; soluble in organic solvents

like ethanol, ether, and benzene (for DEP)

Synthesis
The synthesis of Diethyl Phthalate is typically achieved through the esterification of phthalic

anhydride with ethanol in the presence of a strong acid catalyst, such as sulfuric acid. The

synthesis of Diethyl phthalate-d10 follows the same principle, utilizing deuterated ethanol

(ethanol-d6, C₂D₅OD) in place of standard ethanol.

Applications in Research and Development
The primary application of Diethyl phthalate-d10 is as an internal standard for the quantitative

analysis of phthalates in various matrices, including:

Environmental samples: soil, water, and air.

Food and beverages: detecting migration from packaging materials.[2]

Consumer products: toys, cosmetics, and medical devices.

Biological samples: urine and blood, for exposure assessment.

Its use as an internal standard is crucial for correcting for the loss of analyte during sample

preparation and for variations in instrument response, thereby improving the accuracy and

precision of the analytical results.
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Experimental Protocols
General Protocol for Quantification of Phthalates using
GC-MS with Diethyl Phthalate-d10 as an Internal
Standard
This protocol outlines a general procedure for the analysis of phthalates in a liquid sample,

such as a beverage or a liquid extract of a solid sample.

1. Reagents and Materials:

Solvents: Isohexane, Acetone (analytical grade, tested for phthalate contamination).

Standards: Certified reference standards of the target phthalates.

Internal Standard Stock Solution: A solution of Diethyl phthalate-d10 in a suitable solvent

(e.g., isohexane) at a known concentration (e.g., 0.5 g/L).[3]

Calibration Standards: A series of solutions containing known concentrations of the target

phthalates and a constant concentration of the Diethyl phthalate-d10 internal standard.

Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps (all glassware should be

thoroughly cleaned and rinsed with acetone and isohexane to avoid phthalate

contamination).[3]

2. Sample Preparation (Liquid-Liquid Extraction):

Accurately measure a known volume of the liquid sample into a separatory funnel.

Add a precise volume of the Diethyl phthalate-d10 internal standard stock solution to the

sample.

Add a suitable extraction solvent (e.g., isohexane).[3]

Shake the funnel vigorously for a specified time to ensure thorough mixing and extraction of

the phthalates into the organic layer.

Allow the layers to separate.
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Collect the organic layer.

Repeat the extraction process with fresh solvent for exhaustive extraction.

Combine the organic extracts.

Concentrate the combined extract to a small, known volume under a gentle stream of

nitrogen.[3]

The concentrated extract is now ready for GC-MS analysis.

3. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A suitable capillary column for phthalate analysis (e.g., DB-1).[4]

Injector: Splitless mode at a temperature of 280°C.[4]

Oven Temperature Program: An appropriate temperature gradient to separate the target

phthalates. A typical program might start at 80°C, ramp up to 250°C, and hold for a few

minutes.[4]

Carrier Gas: Helium or Hydrogen.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Impact (EI).[5]

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[5]

Monitored Ions: Specific quantifier and qualifier ions for each target phthalate and for

Diethyl phthalate-d10. For DEP, a characteristic ion is m/z 149, which corresponds to the

protonated phthalic anhydride fragment. For DEP-d10, the corresponding fragment would

be expected at a higher m/z due to the presence of deuterium.

4. Data Analysis:
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Identify the peaks corresponding to the target phthalates and Diethyl phthalate-d10 based

on their retention times and characteristic ions.

Integrate the peak areas for the quantifier ion of each analyte and the internal standard.

Calculate the response factor (RF) for each analyte relative to the internal standard using the

calibration standards.

Quantify the concentration of each phthalate in the sample using the following formula:

Concentration of Analyte = (Area of Analyte / Area of IS) * (Concentration of IS / RF)
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Caption: Experimental workflow for phthalate analysis.
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Caption: Principle of internal standard quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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